N-[[4-(3-chlorophenyl)-5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-2-phenylacetamide

• IUPAC Name: N-[[4-(3-chlorophenyl)-5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-2-phenylacetamide
• InChI: InChI=1S/C26H21ClF3N5O2S/c27-18-9-6-10-19(14-18)35-22(15-31-23(36)13-17-7-2-1-3-8-17)33-34-25(35)38-16-24(37)32-21-12-5-4-11-20(21)26(28,29)30/h1-12,14H,13,15-16H2,(H,31,36)(H,32,37)
• InChI Key: ASGJPXIHDMRXOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NCC2=NN=C(N2C3=CC(=CC=C3)Cl)SCC(=O)NC4=CC=CC=C4C(F)(F)F
• Molecular Formula: C26H21ClF3N5O2S
• Molecular Weight: 560.0 g/mol
• CAS No.: 389071-47-0

Description

N-[[4-(3-chlorophenyl)-5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-2-phenylacetamide is a useful research compound. Its molecular formula is C26H21ClF3N5O2S and its molecular weight is 559.99. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Applications

The synthesis of complex organic compounds, including derivatives of 1,2,4-triazole and sulfanyl acetamides, plays a significant role in the discovery of new therapeutic agents. For instance, compounds incorporating 1,3,4-oxadiazole and sulfanyl acetamide moieties have been synthesized and evaluated for their antimicrobial properties, showing potential as antibacterial agents against both gram-negative and gram-positive bacteria (Siddiqui et al., 2014). These findings suggest that compounds with similar structural features might also possess notable biological activities.

Anticancer Potential

Research into compounds with 1,3-oxazole and sulfanyl acetamide structures has revealed anticancer activities against various cancer cell lines. For example, a novel series of 4-arylsulfonyl-1,3-oxazoles demonstrated cytostatic and antiproliferative effects on specific CNS and lung cancer cell lines, highlighting the potential for compounds with related structures in cancer therapy (Zyabrev et al., 2022).

Antimicrobial and Enzyme Inhibition Activities

Compounds featuring triazole, thiadiazole, and sulfanyl groups have been synthesized and assessed for their antimicrobial activities. A study on thiazolidin-4-one derivatives as antimicrobial agents showed efficacy against various bacterial and fungal strains, indicating the broad-spectrum potential of such compounds (Baviskar et al., 2013). Additionally, cholinesterase inhibition studies on 1,2,4-triazole derivatives revealed moderate to good activities, suggesting their utility in designing new therapeutic agents for neurodegenerative diseases (Riaz et al., 2020).